Cas no 933734-69-1 (Hexahydro-1,4-oxazepine-6-methanamine)
Hexahydro-1,4-oxazepine-6-methanamine Chemical and Physical Properties
Names and Identifiers
-
- 933734-69-1
- (1,4-oxazepan-6-yl)methanamine
- DTXSID701285280
- EN300-4845901
- Hexahydro-1,4-oxazepine-6-methanamine
-
- Inchi: 1S/C6H14N2O/c7-3-6-4-8-1-2-9-5-6/h6,8H,1-5,7H2
- InChI Key: CFHZOTSWPPMECS-UHFFFAOYSA-N
- SMILES: O1CC(CN)CNCC1
Computed Properties
- Exact Mass: 130.110613074g/mol
- Monoisotopic Mass: 130.110613074g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 77.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.3
- Topological Polar Surface Area: 47.3Ų
Experimental Properties
- Density: 0.957±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 223.8±20.0 °C(Predicted)
- pka: 9.81±0.29(Predicted)
Hexahydro-1,4-oxazepine-6-methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-4845901-0.05g |
(1,4-oxazepan-6-yl)methanamine |
933734-69-1 | 0.05g |
$563.0 | 2023-05-25 | ||
| Enamine | EN300-4845901-0.1g |
(1,4-oxazepan-6-yl)methanamine |
933734-69-1 | 0.1g |
$591.0 | 2023-05-25 | ||
| Enamine | EN300-4845901-0.25g |
(1,4-oxazepan-6-yl)methanamine |
933734-69-1 | 0.25g |
$617.0 | 2023-05-25 | ||
| Enamine | EN300-4845901-0.5g |
(1,4-oxazepan-6-yl)methanamine |
933734-69-1 | 0.5g |
$645.0 | 2023-05-25 | ||
| Enamine | EN300-4845901-1.0g |
(1,4-oxazepan-6-yl)methanamine |
933734-69-1 | 1g |
$671.0 | 2023-05-25 | ||
| Enamine | EN300-4845901-2.5g |
(1,4-oxazepan-6-yl)methanamine |
933734-69-1 | 2.5g |
$1315.0 | 2023-05-25 | ||
| Enamine | EN300-4845901-5.0g |
(1,4-oxazepan-6-yl)methanamine |
933734-69-1 | 5g |
$1945.0 | 2023-05-25 | ||
| Enamine | EN300-4845901-10.0g |
(1,4-oxazepan-6-yl)methanamine |
933734-69-1 | 10g |
$2884.0 | 2023-05-25 |
Hexahydro-1,4-oxazepine-6-methanamine Related Literature
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
Additional information on Hexahydro-1,4-oxazepine-6-methanamine
Hexahydro-1,4-oxazepine-6-methanamine (CAS No. 933734-69-1): A Comprehensive Overview
Hexahydro-1,4-oxazepine-6-methanamine, identified by its CAS number 933734-69-1, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the oxazepine class, which is known for its diverse biological activities and potential therapeutic applications. The unique structural features of Hexahydro-1,4-oxazepine-6-methanamine make it a valuable scaffold for the development of novel drugs targeting various physiological pathways.
The molecular structure of Hexahydro-1,4-oxazepine-6-methanamine consists of a six-membered saturated ring system fused with an oxygen atom, forming an oxazepine core. This core is further substituted with a methanamine group at the 6-position, which contributes to its distinct chemical and pharmacological properties. The presence of this nitrogen-containing side chain enhances the compound's ability to interact with biological targets, making it a promising candidate for further investigation.
In recent years, there has been growing interest in oxazepine derivatives due to their potential applications in treating neurological and psychiatric disorders. Studies have shown that compounds within this class can modulate neurotransmitter systems, particularly those involving gamma-aminobutyric acid (GABA) and serotonin. The structural similarity of Hexahydro-1,4-oxazepine-6-methanamine to other known pharmacologically active oxazepines suggests that it may exhibit similar effects on these systems.
One of the most compelling aspects of Hexahydro-1,4-oxazepine-6-methanamine is its potential as a lead compound for drug discovery. Researchers have been exploring its derivatives to identify more potent and selective agents for therapeutic use. For instance, modifications at the 5-position or 7-position of the oxazepine ring have been investigated to enhance binding affinity and reduce side effects. These efforts have led to the identification of several promising analogs with improved pharmacokinetic profiles.
The synthesis of Hexahydro-1,4-oxazepine-6-methanamine presents unique challenges due to its complex stereochemistry. However, advances in synthetic methodologies have made it more feasible to produce this compound in high yields and purity. Techniques such as catalytic hydrogenation and asymmetric synthesis have been employed to achieve the desired stereoisomer with minimal racemization. These advancements have opened new avenues for exploring the pharmacological potential of this compound.
Evidence from preclinical studies indicates that Hexahydro-1,4-oxazepine-6-methanamine may have applications in treating conditions such as anxiety disorders and epilepsy. In animal models, the compound has demonstrated anxiolytic effects comparable to those of established drugs like diazepam but with a potentially lower risk of tolerance development. Additionally, its ability to modulate GABAergic transmission suggests that it could be effective in managing seizures associated with certain neurological disorders.
The development of novel therapeutic agents requires thorough characterization of their pharmacological properties. In vitro studies have been conducted to evaluate the binding affinity of Hexahydro-1,4-oxazepine-6-methanamine to various receptors and enzymes relevant to its proposed mechanisms of action. These studies have provided valuable insights into its interactions with target proteins and have helped refine its structure-function relationships.
The future prospects for Hexahydro-1,4-oxazepine-6-methanamine are promising, with ongoing research aimed at optimizing its pharmacological profile and exploring new therapeutic indications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of preclinical findings into clinical trials. As our understanding of the molecular mechanisms underlying neurological disorders continues to grow, compounds like Hexahydro-1,4-oxazepine-6-methanamine are likely to play a crucial role in developing innovative treatments.
In conclusion,
933734-69-1 (Hexahydro-1,4-oxazepine-6-methanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)